Cas no 131884-03-2 (Ethyl 7-bromo-3-oxoheptanoate)

Ethyl 7-bromo-3-oxoheptanoate structure
Product name:Ethyl 7-bromo-3-oxoheptanoate
Ethyl 7-bromo-3-oxoheptanoate Chemical and Physical Properties
Names and Identifiers
-
- 131884-03-2
- DB-430438
- Ethyl 7-bromo-3-oxoheptanoate
-
- Inchi: InChI=1S/C9H15BrO3/c1-2-13-9(12)7-8(11)5-3-4-6-10/h2-7H2,1H3
- InChI Key: FRTWZUUCFHRYLM-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 250.02046Da
- Monoisotopic Mass: 250.02046Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 1.6
Ethyl 7-bromo-3-oxoheptanoate Related Literature
-
Zhaobing Guan,Manman Ding,Yao Sun,Sisi Yu,Ao Zhang,Shuguang Xia,Xiaosong Hu,Yawei Lin RSC Adv. 2017 7 19707
131884-03-2 (Ethyl 7-bromo-3-oxoheptanoate) Related Products
- 1019552-09-0(2-chloro-N-[(pyridin-4-yl)methyl]aniline)
- 942010-19-7(ethyl 4-{1,1'-biphenyl-4-amido}-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)
- 1261646-72-3(3-Hydroxy-4-(trifluoromethyl)mandelic acid)
- 2227246-92-4(Fmoc-PEG12-NHS ester)
- 1443341-38-5(furan-2-yl-(3-propan-2-yloxyphenyl)methanol)
- 22583-53-5(2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione)
- 308294-79-3(7-{(6-methylpyridin-2-yl)amino4-(trifluoromethyl)phenylmethyl}quinolin-8-ol)
- 1270453-60-5(4-4-(pyrrolidin-2-yl)phenylmorpholine)
- 1518744-59-6(3-(3-chloro-5-fluorophenyl)-2-methylpropanoic acid)
- 2141327-07-1(benzyl N-3-(4-fluorophenyl)-2-hydroxypropylcarbamate)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
